Cas no 2228130-24-1 (methyl 2-amino-2-1-(4-ethynylphenyl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(4-ethynylphenyl)cyclopropylacetate
• CAS No: 2228130-24-1
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 6384254
• PubChem ID: 165673259
• Update Time: 2025-05-25

methyl 2-amino-2-1-(4-ethynylphenyl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(4-ethynylphenyl)cyclopropylacetate
• EN300-1763010
• methyl 2-amino-2-[1-(4-ethynylphenyl)cyclopropyl]acetate
• 2228130-24-1

• Inchi： 1S/C14H15NO2/c1-3-10-4-6-11(7-5-10)14(8-9-14)12(15)13(16)17-2/h1,4-7,12H,8-9,15H2,2H3
• InChI Key： ZZBCGTXRMRKOFK-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1(C2C=CC(C#C)=CC=2)CC1)N)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-2-1-(4-ethynylphenyl)cyclopropylacetate

Methyl 2-Amino-2-1-(4-Ethynylphenyl)cyclopropylacetate: A Comprehensive Overview

Methyl 2-amino-2-1-(4-ethynylphenyl)cyclopropylacetate, with the CAS number 2228130-24-1, is a compound of significant interest in the field of organic chemistry and drug discovery. This compound is characterized by its unique structure, which includes a cyclopropane ring fused with an ethynylphenyl group and an amino acetate moiety. The combination of these functional groups makes it a versatile molecule with potential applications in various areas of research, including medicinal chemistry, materials science, and catalysis.

The cyclopropane ring in the structure of methyl 2-amino-2-1-(4-ethynylphenyl)cyclopropylacetate is a key feature that contributes to its reactivity and stability. Cyclopropane rings are known for their strained geometry, which can lead to unique chemical properties. In this compound, the cyclopropane ring is substituted with an ethynylphenyl group at the 4-position, which introduces additional electronic effects and steric hindrance. This substitution pattern is particularly interesting as it can influence the molecule's ability to participate in various chemical reactions, such as cycloadditions or electrophilic aromatic substitutions.

The amino acetate moiety attached to the cyclopropane ring adds another layer of functionality to this compound. Amino groups are known for their ability to act as nucleophiles or hydrogen bond donors, which can be advantageous in drug design for improving bioavailability or targeting specific biological receptors. The acetate group further enhances the molecule's versatility by providing an ester functionality that can be easily modified or cleaved under specific conditions.

Recent studies have highlighted the potential of methyl 2-amino-2-1-(4-ethynylphenyl)cyclopropylacetate as a building block in organic synthesis. Researchers have explored its use in constructing complex molecular architectures through various coupling reactions and cyclizations. For instance, the ethynyl group can undergo Sonogashira coupling reactions to form biaryl structures, while the amino group can participate in reductive amination or peptide bond formation.

In addition to its synthetic applications, this compound has shown promise in pharmacological studies. Preclinical research has demonstrated that methyl 2-amino-2-1-(4-ethynylphenyl)cyclopropylacetate exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. The cyclopropane ring's strain energy is believed to play a role in its ability to interact with cellular targets, such as tubulin or other key enzymes involved in cell proliferation.

Another area of interest for this compound is its application in materials science. The combination of the cyclopropane ring and the ethynylphenyl group makes it a candidate for use in polymer synthesis or as a precursor for carbon-based materials. For example, thermal decomposition of the ethynyl group can lead to the formation of carbon nanomaterials with tailored properties.

From an analytical standpoint, methyl 2-amino-2-1-(4-ethynylphenyl)cyclopropylacetate has been studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational preferences and intermolecular interactions, which are critical for understanding its behavior in different chemical environments.

In conclusion, methyl 2-amino-2-1-(4-ethynylphenyl)cyclopropylacetate (CAS No. 2228130-24-1) is a multifaceted compound with a wide range of potential applications. Its unique structure endows it with reactivity and functionality that make it a valuable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.